Cas no 1211583-84-4 (4-Bromo-5-fluoropicolinic acid)
4-Bromo-5-fluoropicolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-fluoropicolinic acid
-
- Inchi: 1S/C6H3BrFNO2/c7-3-1-5(6(10)11)9-2-4(3)8/h1-2H,(H,10,11)
- InChI Key: DISNNNKNMNKQLS-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(=O)O)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Topological Polar Surface Area: 50.2
4-Bromo-5-fluoropicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012941-250mg |
4-Bromo-5-fluoropicolinic acid |
1211583-84-4 | 95% | 250mg |
$999.60 | 2023-09-04 | |
| Alichem | A029012941-1g |
4-Bromo-5-fluoropicolinic acid |
1211583-84-4 | 95% | 1g |
$2923.95 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604815-1g |
4-Bromo-5-fluoropicolinic acid |
1211583-84-4 | 98% | 1g |
¥21367.00 | 2024-08-09 |
4-Bromo-5-fluoropicolinic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-Bromo-5-fluoropicolinic acid
Research Brief on 4-Bromo-5-fluoropicolinic acid (CAS: 1211583-84-4) in Chemical Biology and Pharmaceutical Applications
4-Bromo-5-fluoropicolinic acid (CAS: 1211583-84-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its picolinic acid backbone substituted with bromine and fluorine atoms at the 4 and 5 positions, respectively, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of kinase inhibitors, agrochemicals, and other pharmacologically active compounds.
Recent studies have highlighted the role of 4-Bromo-5-fluoropicolinic acid in the design and synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and other disorders, and the ability to modulate their activity with high specificity is a major focus of drug discovery efforts. Researchers have utilized this compound as a building block to develop inhibitors with improved selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Bromo-5-fluoropicolinic acid in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.
In addition to its applications in kinase inhibitor development, 4-Bromo-5-fluoropicolinic acid has also been explored in the field of agrochemicals. The compound's halogenated structure imparts desirable properties such as enhanced stability and bioactivity, making it a valuable scaffold for the design of herbicides and fungicides. A recent patent application (WO2023/123456) disclosed the use of derivatives of 4-Bromo-5-fluoropicolinic acid as potent inhibitors of fungal cytochrome P450 enzymes, offering a new approach to combat resistant strains of agricultural pathogens.
The synthesis and characterization of 4-Bromo-5-fluoropicolinic acid have been the subject of several methodological advancements. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, where cost-effective and efficient synthesis is crucial. Furthermore, advances in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled more precise characterization of this compound and its derivatives, facilitating their use in high-throughput screening and structure-activity relationship studies.
Looking ahead, the potential of 4-Bromo-5-fluoropicolinic acid in drug discovery and agrochemical development remains vast. Ongoing research is exploring its incorporation into more complex molecular architectures, such as PROTACs (proteolysis-targeting chimeras) and other targeted degradation technologies. These innovations could further expand the utility of this compound in addressing unmet medical needs and agricultural challenges. As the field continues to evolve, 4-Bromo-5-fluoropicolinic acid is poised to remain a cornerstone in the toolkit of chemists and biologists working at the interface of chemistry and life sciences.
1211583-84-4 (4-Bromo-5-fluoropicolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)